
Toxicological Profile of Butylated Triphenyl
Phosphate Esters: An In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Butylated triphenyl phosphate

CAS No.: 220352-35-2

Cat. No.: B15721385

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Butylated triphenyl phosphate esters (BTPs) are a class of organophosphate flame

retardants and plasticizers used in a variety of commercial and industrial applications.[1][2][3]

Widespread use has led to their presence in the environment and detectable levels in human

tissues, prompting a thorough evaluation of their toxicological profile.[4][5] This technical guide

provides a comprehensive overview of the current toxicological data on BTPs, with a focus on

quantitative data, experimental methodologies, and potential mechanisms of toxicity. The

information is intended to serve as a resource for researchers, scientists, and drug

development professionals in assessing the potential risks associated with exposure to these

compounds.

Introduction
Butylated triphenyl phosphate esters are part of the broader family of triaryl phosphates.[1]

They are not a single chemical entity but rather a mixture of isomers with varying degrees of

butylation on the phenyl rings.[6] This variability can influence their physicochemical properties
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and toxicological profiles. A common commercial formulation contains tert-butylphenyl diphenyl

phosphate as a major component.[6] Due to structural similarities to other neurotoxic

organophosphates like tri-ortho cresyl phosphate (TOCP), there has been concern regarding

their potential for delayed neurotoxicity.[1] However, studies have also revealed effects on other

organ systems, particularly the endocrine and reproductive systems.[3][7][8] This guide

synthesizes the available data on the acute, subchronic, reproductive, developmental, and

genotoxic effects of BTPs.

Quantitative Toxicological Data
The following tables summarize the key quantitative toxicity data for butylated triphenyl
phosphate esters from various studies.

Table 1: Acute Toxicity of Butylated Triphenyl Phosphate Esters

Endpoint Species Route Value Reference

LD50 Rat, Rabbit Oral >2000 mg/kg bw [6]

LD50 Rat, Rabbit Dermal >2000 mg/kg bw [6]

LC50 Rat Inhalation

>200 mg/L (tert-

butylphenyl

diphenyl

phosphate)

[6]

LC50 Rat Inhalation

>3.1 mg/L

(commercial

mixture)

[6]

Table 2: Repeated Dose and Reproductive/Developmental Toxicity of Butylated Triphenyl
Phosphate Esters
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Study Type Species Route NOAEL
LOAEL/Effe
ct

Reference

Reproductive

Toxicity

(OECD TG

421)

Rat Oral (gavage)

1000 mg/kg

bw/day

(parental,

reproductive,

and

development

al)

- [6]

Reproductive

Toxicity (non-

GLP)

Rat Oral (gavage)
600 mg/kg

bw/day

1000 mg/kg

bw/day

(decreased

fertility and

mating

indices,

prolonged

estrus cycle)

[6]

90-day

Inhalation
Rabbit Inhalation 100 mg/m³ - [6]

90-day

Inhalation
Rat Inhalation -

100 mg/m³

(lesions in

adrenals and

ovaries)

[6]

Subchronic

(13 weeks)
Hen Oral (gavage)

1000 mg/kg

bw/day (for

neurotoxicity)

- [6]

Experimental Protocols
Detailed methodologies are crucial for the interpretation and replication of toxicological studies.

Below are descriptions of key experimental protocols cited in the literature for BTPs.

Acute Oral Toxicity (LD50)
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Guideline: Similar to OECD Test Guideline 401.

Species: Rats and rabbits.

Administration: The test substance, a commercial butylated triaryl phosphate ester

formulation, was administered orally via gavage.

Dosage: A limit test was performed at a dose of 2000 mg/kg body weight.

Observation Period: Animals were observed for clinical signs of toxicity and mortality for a

period of 14 days.

Endpoint: The median lethal dose (LD50) was determined to be greater than 2000 mg/kg bw.

[6]

Reproductive/Developmental Toxicity Screening Test
(OECD TG 421)

Species: Sprague-Dawley rats (12 animals/sex/dose).

Administration: A commercial butylated triaryl phosphate ester formulation was administered

daily by oral gavage.

Dosage Levels: 50, 250, and 1000 mg/kg bw/day.

Treatment Period: Males were treated for 35 consecutive days, and females were treated for

approximately 58 days, starting 14 days prior to mating and continuing through gestation and

lactation.

Endpoints Evaluated:

Parental: Mortality, clinical signs, body weight, food consumption, reproductive

performance (mating, fertility, gestation length), and reproductive organ weights and

histopathology.

Offspring: Litter size, number of live and dead pups, pup weight, and pup survival.
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Results: No treatment-related parental or developmental toxicity was observed up to the

highest dose tested, resulting in a NOAEL of 1000 mg/kg bw/day.[6]

Delayed Neurotoxicity Assessment in Hens
Guideline: Similar to US EPA guideline (and OECD TG 418).

Species: Adult hens, which are the preferred model for organophosphate-induced delayed

neurotoxicity (OPIDN).[1]

Administration: A commercial butylated triaryl phosphate ester formulation was administered

orally by gavage.

Dosage: A limit dose of 11.7 g/kg bw was administered on days 1 and 22.

Positive Control: Tri-ortho-cresyl phosphate (TOCP) was used as a positive control to induce

OPIDN.

Endpoints Evaluated:

Clinical signs of neurotoxicity (e.g., ataxia).

Histopathological examination of nervous system tissues.

Measurement of neuropathy target esterase (NTE) inhibition in the brain and spinal cord.

Results: The butylated triaryl phosphate ester formulation did not produce any signs of

clinical neurotoxicity, lesions in the nervous system, or NTE inhibition, in contrast to the

positive control.[1][6]

Toxicological Endpoints and Signaling Pathways
Endocrine Disruption
Several studies indicate that BTPs can act as endocrine-disrupting chemicals, particularly

affecting the adrenal glands and ovaries.[3][7][8]

Observed Effects:
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Enlargement of the adrenals.[6]

Lipidosis and cytoplasmic vacuolization of the adrenal cortex and ovarian interstitial cells.

[6][7]

Hypertrophy of adrenocortical cells.[7]

Elevated serum estradiol levels in female rats.[7][8]

Prolonged estrus cycles.[6]

These findings suggest an interference with steroidogenesis. The accumulation of cholesterol

esters in adrenal and ovarian cells points towards a potential inhibition of cholesteryl ester

hydrolase, an enzyme crucial for releasing free cholesterol for steroid hormone synthesis.[7]

Proposed Mechanism of BTP-Induced Endocrine Disruption

Butylated Triphenyl
Phosphate Esters (BTPs)

Cholesteryl Ester
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Inhibition
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Steroidogenesis
(e.g., Estradiol synthesis)

Precursor Altered Hormone Levels
(e.g., Increased Estradiol)

Leads to
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Proposed pathway for BTP-induced endocrine disruption.
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Neurotoxicity
While structurally related to potent neurotoxicants, BTPs have shown a low potential for

inducing organophosphate-induced delayed neurotoxicity (OPIDN).[1]

Observed Effects:

Standard acute and subchronic studies in hens, the primary model for OPIDN, have failed

to demonstrate neurotoxic effects at high doses.[1][6]

No significant inhibition of neuropathy target esterase (NTE), the key initiating event for

OPIDN, has been observed.[6]

This suggests that the specific butylated substitutions on the phenyl rings may sterically hinder

the interaction with NTE, a critical step for the initiation of delayed neurotoxicity.
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Assessment of Delayed Neurotoxicity Potential of BTPs

BTP Exposure
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Logical flow of BTP delayed neurotoxicity assessment.
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Genotoxicity and Carcinogenicity
The available evidence from in vitro studies suggests that butylated triphenyl phosphate
esters are not genotoxic.[6]

Tests Conducted:

Ames tests (bacterial reverse mutation assay) in Salmonella typhimurium.

DNA damage and repair assays.

Gene mutation assays.

Chromosome aberration tests.

Mammalian cell transformation assays.

Results: The majority of these in vitro assays have been negative, both with and without

metabolic activation.[6]

Carcinogenicity: There is currently insufficient data to draw conclusions regarding the

carcinogenic potential of BTPs.[6]
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Genotoxicity Testing Workflow for BTPs
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Workflow for the genotoxicity assessment of BTPs.

Conclusion
Butylated triphenyl phosphate esters exhibit a low order of acute toxicity via oral, dermal,

and inhalation routes. The primary toxicological concerns identified in repeated-dose studies

are related to endocrine disruption, with effects observed on the adrenal glands and ovaries,

likely through interference with steroidogenesis. While structurally similar to other neurotoxic
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organophosphates, BTPs do not appear to pose a significant risk for delayed neurotoxicity. The

available in vitro data indicate a lack of genotoxic potential. However, data on carcinogenicity

are lacking. This guide provides a summary of the current understanding of the toxicology of

BTPs, highlighting the need for further research to fill existing data gaps, particularly

concerning chronic exposure and carcinogenic potential. The detailed experimental protocols

and proposed mechanistic pathways offer a foundation for future research in this area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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